Cas no 1780756-10-6 (7-Bromo-3-(difluoromethyl)-1H-indole)

• Product Name: 7-Bromo-3-(difluoromethyl)-1H-indole
• CAS No: 1780756-10-6
• MF: C₉H₆BrF₂N
• MW: 246.051448345184
• CID: 5171932
• Update Time: 2025-10-29

7-Bromo-3-(difluoromethyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-3-(difluoromethyl)-1H-indole

• Inchi： 1S/C9H6BrF2N/c10-7-3-1-2-5-6(9(11)12)4-13-8(5)7/h1-4,9,13H
• InChI Key： ZQKWHIYVJZIQGJ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2Br)C(C(F)F)=C1

Additional information on 7-Bromo-3-(difluoromethyl)-1H-indole

7-Bromo-3-(difluoromethyl)-1H-indole (CAS No. 1780756-10-6): A Versatile Building Block in Pharmaceutical and Agrochemical Research

7-Bromo-3-(difluoromethyl)-1H-indole (CAS No. 1780756-10-6) is a highly valuable heterocyclic compound that has gained significant attention in modern medicinal chemistry and agrochemical research. This brominated indole derivative serves as a crucial intermediate for the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and antifungal agents.

The molecular structure of 7-Bromo-3-(difluoromethyl)-1H-indole features a unique combination of bromine substitution at the 7-position and a difluoromethyl group at the 3-position of the indole core. This specific arrangement contributes to its enhanced reactivity in cross-coupling reactions, making it particularly useful in palladium-catalyzed transformations such as Suzuki-Miyaura and Buchwald-Hartwig couplings.

Recent studies highlight the growing importance of fluorinated indole derivatives in drug discovery, with particular interest in their potential as selective enzyme inhibitors. The difluoromethyl group in 7-Bromo-3-(difluoromethyl)-1H-indole serves as a bioisostere for various functional groups, improving metabolic stability and membrane permeability of resulting compounds. Researchers are actively exploring its applications in developing next-generation therapeutics for oncology and CNS disorders.

In agrochemical applications, 7-Bromo-3-(difluoromethyl)-1H-indole has shown promise as a precursor for novel crop protection agents. The combination of bromine and fluorine atoms in its structure contributes to enhanced pesticidal activity and improved environmental profile compared to traditional compounds. Several patent applications have emerged in recent years describing its utility in developing sustainable agricultural chemicals.

The synthesis of 7-Bromo-3-(difluoromethyl)-1H-indole typically involves multi-step procedures starting from commercially available indole derivatives. Modern synthetic approaches focus on improving atom economy and reducing hazardous byproducts, aligning with current green chemistry principles. Advanced purification techniques ensure high purity (>98%) suitable for pharmaceutical applications.

From a commercial perspective, the demand for 7-Bromo-3-(difluoromethyl)-1H-indole has been steadily increasing, driven by growing R&D activities in both pharmaceutical and agrochemical sectors. Suppliers typically offer this compound in various quantities, from milligram-scale for research purposes to kilogram quantities for industrial applications. Proper storage under inert atmosphere at low temperatures is recommended to maintain stability.

Analytical characterization of 7-Bromo-3-(difluoromethyl)-1H-indole typically includes HPLC analysis, mass spectrometry, and NMR spectroscopy. The compound shows characteristic signals in ¹H NMR (DMSO-d₆) at δ 11.8 (s, 1H), 7.5-7.7 (m, 3H), and 6.6 (t, J=54 Hz, 1H), which serve as important quality control parameters.

Safety considerations for handling 7-Bromo-3-(difluoromethyl)-1H-indole include standard laboratory precautions. While not classified as highly hazardous, appropriate personal protective equipment (PPE) including gloves and safety glasses should be used. The compound should be handled in well-ventilated areas, preferably in fume hoods, following established laboratory safety protocols.

Future research directions for 7-Bromo-3-(difluoromethyl)-1H-indole include exploring its potential in bioconjugation chemistry and as a scaffold for proteolysis targeting chimeras (PROTACs). The unique electronic properties imparted by the difluoromethyl group make it particularly interesting for developing targeted protein degraders, a rapidly growing field in drug discovery.

For researchers working with 7-Bromo-3-(difluoromethyl)-1H-indole, several key considerations should be noted. The compound's reactivity profile makes it suitable for various electrophilic aromatic substitution reactions, while the bromine atom serves as an excellent handle for metal-catalyzed cross-coupling reactions. Recent advances in flow chemistry have enabled more efficient large-scale transformations using this building block.

The market for specialty indole derivatives like 7-Bromo-3-(difluoromethyl)-1H-indole is expected to grow significantly in the coming years, driven by increasing demand for precision pharmaceuticals and environmentally friendly agrochemicals. Several contract research organizations now offer custom synthesis services for this compound, along with its various derivatives and analogs.

In conclusion, 7-Bromo-3-(difluoromethyl)-1H-indole (CAS No. 1780756-10-6) represents a versatile and valuable building block in modern chemical research. Its unique structural features and diverse reactivity make it an important tool for medicinal chemists and agrochemical researchers alike. As synthetic methodologies continue to advance, we can expect to see expanded applications of this compound in developing innovative solutions for healthcare and agriculture challenges.